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Compound of Interest

Compound Name: 2-Chloro-5-(ethylsulfonyl)pyridine

CAS No.: 1206679-92-6

Cat. No.: B581571

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-5-(ethylsulfonyl)pyridine is a heterocyclic building block of significant interest in

medicinal chemistry and drug development. Its unique electronic and structural features, arising

from the interplay between the electron-withdrawing chloro and ethylsulfonyl groups and the

electron-deficient pyridine ring, make it a valuable synthon for accessing a diverse range of

complex molecular architectures. This guide provides a comprehensive overview of its core

properties, synthesis, reactivity, and applications, offering field-proven insights for its effective

utilization in research and development.

Physicochemical Properties
The fundamental properties of 2-Chloro-5-(ethylsulfonyl)pyridine are summarized below.

Understanding these characteristics is crucial for its proper handling, reaction setup, and

analytical characterization.
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Property Value Source

CAS Number 1206679-92-6 [1]

Molecular Formula C₇H₈ClNO₂S [1][2]

Molecular Weight 205.66 g/mol [1]

Monoisotopic Mass 204.99643 Da [3]

Appearance
Typically a solid (may be

colorless to pale yellow)
[4]

Solubility
Soluble in some organic

solvents
[4]

Predicted XLogP3 1.4 [5]

Molecular Structure
The structure of 2-Chloro-5-(ethylsulfonyl)pyridine features a pyridine ring substituted at the

2-position with a chlorine atom and at the 5-position with an ethylsulfonyl group.

Caption: 2D structure of 2-Chloro-5-(ethylsulfonyl)pyridine.

Synthesis and Reactivity
The synthesis of 2-Chloro-5-(ethylsulfonyl)pyridine and its derivatives often involves multi-

step sequences. A common strategy involves the oxidation of the corresponding thioether, 2-

chloro-5-(ethylsulfanyl)pyridine.[6] The thioether itself can be prepared through various

synthetic routes.

Illustrative Synthetic Workflow
The following diagram illustrates a general workflow for the synthesis of substituted pyridines,

which can be adapted for 2-Chloro-5-(ethylsulfonyl)pyridine. For instance, a starting material

like 2-chloro-5-bromopyridine can undergo a Suzuki or Wittig reaction to introduce a vinyl

group, which is then hydrogenated to an ethyl group.[7]
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Synthetic Pathway
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Caption: Role in the drug development process.

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling 2-
Chloro-5-(ethylsulfonyl)pyridine. While a specific safety data sheet (SDS) for this exact

compound is not readily available in the search results, related compounds provide guidance

on potential hazards. For instance, other chlorinated pyridine derivatives are known to be

harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation. [8][9]

[10]

Recommended Handling Procedures:
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection. [11]* Ventilation: Handle in a well-ventilated area, such as a chemical

fume hood, to avoid inhalation of dust or vapors. [5]* Storage: Store in a tightly closed

container in a dry, cool, and well-ventilated place. [5]Keep away from incompatible materials

like strong oxidizing agents. [9]* Disposal: Dispose of contents and container to an approved

waste disposal plant in accordance with local regulations. [9]

Conclusion
2-Chloro-5-(ethylsulfonyl)pyridine is a versatile and valuable building block for medicinal

chemists and researchers in drug development. Its well-defined structure and predictable

reactivity allow for its incorporation into a wide array of complex molecules with potential

therapeutic value. A thorough understanding of its properties, synthesis, and safe handling is

paramount to unlocking its full potential in the pursuit of novel pharmaceuticals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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